Cas no 3406-03-9 (2-(Phenylsulfonyl)acetophenone)

2-(Phenylsulfonyl)acetophenone is a versatile organic compound characterized by the presence of a phenylsulfonyl group adjacent to an acetophenone moiety. This structural configuration imparts reactivity suitable for various synthetic applications, particularly in the formation of carbon-carbon bonds and as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing sulfonyl group enhances the compound's stability while facilitating nucleophilic substitution reactions. Its crystalline solid form ensures ease of handling and storage under standard conditions. The compound's well-defined reactivity profile makes it valuable for use in cross-coupling reactions, Michael additions, and other transformations requiring controlled electrophilic or radical intermediates.
2-(Phenylsulfonyl)acetophenone structure
3406-03-9 structure
Product Name:2-(Phenylsulfonyl)acetophenone
CAS No:3406-03-9
MF:C14H12O3S
MW:260.308282852173
MDL:MFCD00025043
CID:84738
PubChem ID:76949
Update Time:2025-05-28

2-(Phenylsulfonyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-2-(phenylsulphonyl)ethan-1-one
    • 2-(PHENYLSULFONYL)ACETOPHENONE
    • 2-PHENYLSULFONYLACETOPHENONE (ALPHA-)
    • 2-Phenylsulfonylacetophenone
    • 1-phenyl-2-(phenylsulfonyl)ethan-1-one
    • 1-Phenyl-2-(phenylsulfonyl)ethanone
    • 2-Benzenesulfonylacetophenone
    • Acetophenone,2-(phenylsulfonyl)
    • Ethanone,1-phenyl-2-(phenylsulfonyl)
    • Acetophenone, 2-(phenylsulfonyl)-
    • Phenacyl phenyl sulfone
    • Ethanone, 1-phenyl-2-(phenylsulfonyl)-
    • DREVPGKOIZVPQV-UHFFFAOYSA-N
    • NSC633013
    • benzoylmethyl phenyl sulfone
    • Bis(phenylsulfonyl)methane, 99%
    • NSC2698
    • alpha-PHENYLSULFONYLACETOPHENONE
    • phenacylphenyl sulfone
    • Phenyl phenacyl sulfone
    • phenylsulfonylacetophenone
    • Phen
    • .omega.-(Phenylsulfonyl)acetophenone
    • MFCD00025043
    • 2-(benzenesulfonyl)-1-phenylethanone
    • NSC-2698
    • Ethanone, 1-phenyl-2-(phenylsulphonyl)-
    • D92020
    • NSC63073
    • J-800240
    • 3406-03-9
    • FT-0634840
    • Benzoyl(phenylsulfonyl)methane
    • 1-Phenyl-2-(phenylsulphonyl)ethanone
    • F6UD8QA2EG
    • Acetophenone, 2-(phenylsulphonyl)-
    • CS-0204279
    • Phenylacyl phenyl sulfone
    • CHEMBL379738
    • P0828
    • NSC 63073
    • NSC 2698
    • EN300-213890
    • 2-Benzenesulfonyl-1-phenyl-ethanone
    • J-640241
    • .alpha.-(Phenylsulfonyl)acetophenone
    • NSC-63073
    • 2-(Phenylsulphonyl)acetophenone
    • AKOS002337153
    • 1-Phenyl-2-(phenylsulfonyl)ethanone #
    • NS00015534
    • DTXSID20187660
    • EINECS 222-292-0
    • 2-(benzenesulfonyl)-1-phenylethan-1-one
    • F0001-0997
    • Z57600638
    • SCHEMBL452973
    • benzoyl phenylsulfonyl methane
    • NCIOpen2_002746
    • 2-(benzenesulfonyl)-1-phenyl-ethanone
    • NSC-633013
    • A851238
    • STK264117
    • DB-048560
    • 2-(Phenylsulfonyl)acetophenone
    • MDL: MFCD00025043
    • Inchi: 1S/C14H12O3S/c15-14(12-7-3-1-4-8-12)11-18(16,17)13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: DREVPGKOIZVPQV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC(C1C=CC=CC=1)=O)(=O)=O
    • BRN: 1879574

Computed Properties

  • Exact Mass: 260.05100
  • Monoisotopic Mass: 260.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.6

Experimental Properties

  • Color/Form: Light yellow crystalline powder
  • Density: 1.2959 (rough estimate)
  • Melting Point: 91.0 to 95.0 deg-C
  • Boiling Point: 373.57°C (rough estimate)
  • Flash Point: 305°C
  • Refractive Index: 1.5050 (estimate)
  • PSA: 59.59000
  • LogP: 3.42400
  • Solubility: Not determined

2-(Phenylsulfonyl)acetophenone Security Information

2-(Phenylsulfonyl)acetophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-(Phenylsulfonyl)acetophenone Pricemore >>

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abcr
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2-(Phenylsulfonyl)acetophenone Production Method

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